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Introduction

4-(4-Diethylaminostyryl)-N-methylpyridinium iodide, commonly known as 4-Di-2-ASP, is a
photostable and cell-permeant cationic styryl dye.[1][2] Its robust fluorescence and low
cytotoxicity make it a valuable tool for imaging living cells and tissues.[1][2] Primarily, 4-Di-2-
ASP is utilized as a vital marker for mitochondria and for staining presynaptic nerve terminals,
independent of neuronal activity.[1][3][4] The dye's mechanism relies on its accumulation in
organelles with a negative membrane potential, such as mitochondria, making it a sensitive
indicator of mitochondrial health and function in living systems. While its application in live-cell
imaging is well-established, its use in fixed cells is less common and requires careful
consideration of potential artifacts introduced by fixation procedures.

Principle of Staining

4-Di-2-ASP is a positively charged (cationic) molecule. In healthy, live cells, mitochondria
maintain a significant negative electrochemical potential across their inner membrane (AWm).
This strong negative charge actively drives the accumulation of the positively charged 4-Di-2-
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ASP molecules within the mitochondrial matrix. Once concentrated inside the mitochondria, the

dye's fluorescence intensity increases significantly, allowing for clear visualization. This

potential-dependent accumulation means that the staining intensity in live cells can be directly

correlated with mitochondrial activity and cell health.

Quantitative Data Summary

The following table summarizes the key properties of the 4-Di-2-ASP dye.

Property

Value | Description

Reference(s)

Chemical Name

4-(4-Diethylaminostyryl)-N-
methylpyridinium iodide

[4]

CAS Number 105802-46-8 [1]
Molecular Weight 394.29 g/mol [2]
Excitation Maximum ~488 nm [1]
Emission Maximum ~607 nm [1]

Cell Permeability

Membrane Permeant

[5]

Primary Application

Staining mitochondria and

living nerve terminals.

[1](21[4]

Toxicity

Generally considered nontoxic
to cells at working

concentrations.

[1](2]

Photostability

Described as a photostable
dye, suitable for time-lapse

imaging.

[1]2]

Storage

Store at +4°C under
desiccating conditions,
protected from light. Stock
solutions should be stored at
-20°C.

[2](3]
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Comparison: Live vs. Fixed Cell Staining

Staining with 4-Di-2-ASP is fundamentally different between live and fixed cells. Live-cell
imaging provides dynamic functional information, whereas fixed-cell staining provides a static
structural snapshot. The choice of method must align with the experimental goal.
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Fixed Cell Staining

Feature Live Cell Staining .
(Experimental)
) ) o Cells are killed and preserved
Physiologically active, intact ] o
Cell State with cross-linking (e.g., PFA) or

cells.

organic solvent fixatives.

Primary Purpose

To monitor dynamic processes,
such as changes in
mitochondrial membrane
potential, cell viability, and

neuronal activity.

To visualize the static
distribution of the dye for
structural analysis or
colocalization with other
markers via

immunofluorescence.

Signal Interpretation

Fluorescence intensity
correlates with mitochondrial
membrane potential and cell
health.

Fluorescence indicates the
dye's location at the moment of
fixation. The signal may not
reflect the physiological state,
as fixation can alter membrane

potentials and dye distribution.

Artifact Potential

Low, but phototoxicity can
occur with prolonged high-

intensity illumination.[6]

High. Fixation, especially with
organic solvents, can disrupt
membranes, causing dye
leakage or redistribution.[7]
Cross-linking fixatives may
alter membrane permeability

and potential.[7]

Protocol Complexity

Simple: add dye, incubate, and
image. No-wash protocols are

often possible.[5]

More complex: involves
fixation, permeabilization
(optional), staining, and

multiple wash steps.[8]

Compatibility

Compatible with other live-cell
dyes (e.g., nuclear stains like
Hoechst 33342) and

fluorescent protein reporters.

[9]

Compatible with
immunocytochemistry (ICC)
and other fixed-cell stains
(e.g., DAPI).[8][10]
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Use with Caution. Not a

standard application. Results

Highly Recommended. The ]
must be interpreted carefully,

Recommended Use primary and validated
application for 4-Di-2-ASP.

and validation against other
mitochondrial markers is

advised.

Experimental Workflows and Protocols
Visualization of Staining Workflows
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Live Cell Staining Workflow

Seed Cells on
Coverslips/Plate

:

Prepare & Add
4-Di-2-ASP Solution

l

Incubate
(e.g., 15-30 min)

l

Wash with Buffer
(Optional)

Image Live Cells

(e.g., Confocal Microscopy)

\

/

Fixed Cell Staining Workflow\

Seed Cells on
Coverslips/Plate

l

Fix Cells
(e.g., 4% PFA)

:

Wash with PBS

:

Permeabilize (Optional,
for co-staining)

(e.g., Confocal Microscopy)

'

Prepare & Add
4-Di-2-ASP Solution

,

Wash with PBS

l

Mount Coverslip

Image Fixed Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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